Hexadecanedioic Acid Mono-L-carnitine Ester Chloride
Hexadecanedioic Acid Mono-L-carnitine Ester Chloride
Hexadecanedioic acid mono-L-carnitine ester, also known as (15-carboxypentadecanoyl)carnitine or hexadecanedioic acid, belongs to the class of organic compounds known as acyl carnitines. These are organic compounds containing a fatty acid with the carboxylic acid attached to carnitine through an ester bond. Hexadecanedioic acid mono-L-carnitine ester is considered to be a practically insoluble (in water) and relatively neutral molecule. Hexadecanedioic acid mono-L-carnitine ester has been found in human liver tissue, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, hexadecanedioic acid mono-L-carnitine ester is primarily located in the membrane (predicted from logP), mitochondria and cytoplasm. Hexadecanedioic acid mono-L-carnitine ester can be biosynthesized from hexadecanedioic acid.
O-(15-carboxypentadecanoyl)carnitine is an O-acylcarnitine having 15-carboxypentadecanoyl as the acyl substituent. It has a role as a metabolite. It derives from a hexadecanedioic acid.
O-(15-carboxypentadecanoyl)carnitine is an O-acylcarnitine having 15-carboxypentadecanoyl as the acyl substituent. It has a role as a metabolite. It derives from a hexadecanedioic acid.
Brand Name:
Vulcanchem
CAS No.:
42150-38-9
VCID:
VC0152528
InChI:
InChI=1S/C23H43NO6/c1-24(2,3)19-20(18-22(27)28)30-23(29)17-15-13-11-9-7-5-4-6-8-10-12-14-16-21(25)26/h20H,4-19H2,1-3H3,(H-,25,26,27,28)
SMILES:
C[N+](C)(C)CC(CC(=O)[O-])OC(=O)CCCCCCCCCCCCCCC(=O)O
Molecular Formula:
C23H44NO6+
Molecular Weight:
429.6 g/mol
Hexadecanedioic Acid Mono-L-carnitine Ester Chloride
CAS No.: 42150-38-9
Reference Standards
VCID: VC0152528
Molecular Formula: C23H44NO6+
Molecular Weight: 429.6 g/mol
| CAS No. | 42150-38-9 |
|---|---|
| Product Name | Hexadecanedioic Acid Mono-L-carnitine Ester Chloride |
| Molecular Formula | C23H44NO6+ |
| Molecular Weight | 429.6 g/mol |
| IUPAC Name | 3-(15-carboxypentadecanoyloxy)-4-(trimethylazaniumyl)butanoate |
| Standard InChI | InChI=1S/C23H43NO6/c1-24(2,3)19-20(18-22(27)28)30-23(29)17-15-13-11-9-7-5-4-6-8-10-12-14-16-21(25)26/h20H,4-19H2,1-3H3,(H-,25,26,27,28) |
| Standard InChIKey | UNHCPLSWMNPZTD-HXUWFJFHSA-O |
| SMILES | C[N+](C)(C)CC(CC(=O)[O-])OC(=O)CCCCCCCCCCCCCCC(=O)O |
| Canonical SMILES | C[N+](C)(C)CC(CC(=O)[O-])OC(=O)CCCCCCCCCCCCCCC(=O)O |
| Physical Description | Solid |
| Description | Hexadecanedioic acid mono-L-carnitine ester, also known as (15-carboxypentadecanoyl)carnitine or hexadecanedioic acid, belongs to the class of organic compounds known as acyl carnitines. These are organic compounds containing a fatty acid with the carboxylic acid attached to carnitine through an ester bond. Hexadecanedioic acid mono-L-carnitine ester is considered to be a practically insoluble (in water) and relatively neutral molecule. Hexadecanedioic acid mono-L-carnitine ester has been found in human liver tissue, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, hexadecanedioic acid mono-L-carnitine ester is primarily located in the membrane (predicted from logP), mitochondria and cytoplasm. Hexadecanedioic acid mono-L-carnitine ester can be biosynthesized from hexadecanedioic acid. O-(15-carboxypentadecanoyl)carnitine is an O-acylcarnitine having 15-carboxypentadecanoyl as the acyl substituent. It has a role as a metabolite. It derives from a hexadecanedioic acid. |
| Synonyms | (R)-3-Carboxy-2-[(15-carboxy-1-oxopentadecyl)oxy]-N,N,N-trimethyl-1-propanaminium Chloride; (R)-3-((15-Carboxypentadecanoyl)oxy)-4-(trimethylammonio)butanoate Chloride |
| PubChem Compound | 566787 |
| Last Modified | Nov 11 2021 |
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